N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-2-ylpentyl)-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C23H23NO3S/c25-14-12-16(21-10-5-15-28-21)11-13-24-23(26)22-17-6-1-3-8-19(17)27-20-9-4-2-7-18(20)22/h1-10,15-16,22,25H,11-14H2,(H,24,26)
• InChI Key: FSQZDAKVVUTUEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NCCC(CCO)C4=CC=CS4
• Molecular Formula: C23H23NO3S
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of various xanthene and thiophene derivatives has been extensively studied due to their potential biological activities. For instance, the synthesis of 2-hydroxy-N-1H-tetrazol-5-ylbenzamides and their isomeric carboxamides has been reported, with a focus on their antiallergic properties . Similarly, a series of N-alkoxyphenylanilides of 3-hydroxynaphthalene-2-carboxylic acid were prepared, showing significant antibacterial and antimycobacterial activities . Another study described the synthesis of N-{3-[3-(9-methyl-9H-carbazol-3-yl)-acryloyl]-phenyl}-benzamide/amide derivatives, which were found to be potent inhibitors of xanthine oxidase and tyrosinase . Additionally, new soluble polyamides were synthesized from 9,9-bis[4-(chloroformylphenoxy)phenyl]xanthene, demonstrating high thermal stability and good solubility in polar solvents .

Molecular Structure Analysis

The molecular structures of synthesized compounds have been elucidated using various techniques. For example, the crystal structure of 5-(3,4-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide was determined by single crystal X-ray diffraction, revealing a triclinic crystal system with specific unit cell parameters . Similarly, the structure of N-(thiophen-2-ylmethyl)thiophene-2-carboxamide was characterized, and its geometry and chemical activity parameters were calculated using DFT/B3LYP/6-311++G(d,p) theoretical level . The synthesis and crystal structure of 3-(3-methoxyphenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide were also reported, including Hirshfeld surface analysis and DFT calculations .

Chemical Reactions Analysis

The chemical reactivity of the synthesized compounds has been explored in various studies. For instance, the antimicrobial activity of N-(thiophen-2-ylmethyl)thiophene-2-carboxamide was investigated, showing effective antibacterial properties . Another study synthesized a series of tetrazol-thiophene-2-carboxamides and evaluated their antimicrobial activity, with some compounds showing promising results .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds have been thoroughly investigated. The polyamides derived from xanthene showed high glass transition temperatures, decomposition temperatures, and char yields, indicating their potential for high-performance materials . The thermal stability and optical properties of a novel pyrazole derivative were also studied, showing stability up to 190°C and potential for non-linear optical applications .

Mechanism of Action

The mechanism of action of this compound is unknown without specific biological or pharmacological studies.